N-ethyl-3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-amine

• IUPAC Name: N-ethyl-3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C11H13N3O2/c1-3-12-11-13-10(14-16-11)8-5-4-6-9(7-8)15-2/h4-7H,3H2,1-2H3,(H,12,13,14)
• InChI Key: IYUKQOQVJVUFFT-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NO1)C2=CC(=CC=C2)OC
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol

Description

N-ethyl-3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is also known as MEMO and is a heterocyclic organic molecule that contains an oxadiazole ring.

Mechanism of Action

MEMO binds to the colchicine binding site of tubulin, which prevents the polymerization of microtubules. This leads to the disruption of the cytoskeleton and cell division, ultimately resulting in cell death.
Biochemical and Physiological Effects:
In addition to its anticancer properties, MEMO has also been shown to exhibit anti-inflammatory and analgesic effects. MEMO inhibits the production of pro-inflammatory cytokines and reduces the expression of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MEMO in lab experiments is its relatively low toxicity. MEMO has been shown to be well-tolerated in animal studies, and its toxicity profile is considered favorable compared to other anticancer agents. However, one of the limitations of using MEMO is its poor solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on MEMO. One area of interest is the development of novel formulations of MEMO that can improve its solubility and bioavailability. Another potential direction is the investigation of MEMO's mechanism of action in more detail, which could lead to the development of more potent and selective anticancer agents. Additionally, MEMO's potential anti-inflammatory and analgesic effects could be further explored for the development of new therapies for pain and inflammation.

Synthesis Methods

The synthesis of MEMO involves the reaction of 3-methoxybenzohydrazide with ethyl chloroformate in the presence of triethylamine. The resulting intermediate is then reacted with hydrazine hydrate to yield MEMO. The synthesis of MEMO is relatively straightforward and has been optimized for large-scale production.

Scientific Research Applications

MEMO has been extensively studied for its potential use as an anticancer agent. Several studies have shown that MEMO exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action of MEMO is believed to involve the inhibition of tubulin polymerization, which is essential for cell division.